Cas no 1354028-19-5 ((S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide)

• Product Name: (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide
• CAS No: 1354028-19-5
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 2159165
• Update Time: 2025-07-14

(S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-ethyl-n-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide
• (S)-2-Amino-N-ethyl-N-(1-methylpyrrolidin-3-ylmethyl)propanamide
• (2S)-2-Amino-N-ethyl-N-((1-methylpyrrolidin-3-yl)methyl)propanamide
• AM97264
• (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide

• Inchi： 1S/C11H23N3O/c1-4-14(11(15)9(2)12)8-10-5-6-13(3)7-10/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
• InChI Key： OYKGTFMXHDQVLW-RGURZIINSA-N
• SMILES： O=C([C@H](C)N)N(CC)CC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide

Comprehensive Overview of (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide (CAS No. 1354028-19-5)

(S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide, with the CAS number 1354028-19-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral amide derivative is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. The compound's pyrrolidine and ethylamino moieties contribute to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and neurodegenerative diseases.

In recent years, the demand for chiral building blocks like (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide has surged due to their role in enantioselective synthesis. Researchers are increasingly focusing on stereochemically pure compounds to enhance the efficacy and safety of therapeutic agents. This compound's CAS 1354028-19-5 is often searched in conjunction with terms such as "chiral amine synthesis", "pyrrolidine derivatives", and "CNS drug intermediates", reflecting its relevance in modern medicinal chemistry.

The structural features of (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide also make it a candidate for studying molecular interactions and receptor binding. Its amide linkage and tertiary amine functionality are pivotal in modulating pharmacokinetic properties, such as solubility and membrane permeability. These attributes align with current trends in drug design optimization, where bioavailability and target specificity are critical considerations.

From a synthetic perspective, CAS 1354028-19-5 is often discussed in the context of asymmetric catalysis and green chemistry. Innovations in catalytic enantioselective reactions have streamlined the production of such compounds, reducing waste and improving yields. This resonates with the growing emphasis on sustainable chemical processes, a topic frequently explored in academic and industrial forums.

Furthermore, the compound's potential applications extend to peptide mimetics and small molecule therapeutics. Its pyrrolidine scaffold is a common motif in GPCR-targeting drugs, which are pivotal in treating conditions like Parkinson's disease and schizophrenia. This connection to neurological research has made (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide a subject of interest in high-throughput screening campaigns.

In summary, (S)-2-Amino-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide (CAS 1354028-19-5) exemplifies the intersection of chiral chemistry and drug development. Its versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is likely to remain a key player in advancing precision medicine and therapeutic innovation.